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Compound of Interest

Compound Name:
tert-Butyl 3-

hydroxypropylmethylcarbamate

Cat. No.: B028104 Get Quote

Technical Guide: tert-Butyl 3-
hydroxypropylmethylcarbamate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 3-
hydroxypropylmethylcarbamate, a key chemical intermediate. The document outlines its

chemical properties, a known synthetic application, and the broader context of its utility in

pharmaceutical research and development, based on the functions of structurally related

compounds.

Compound Identification and Properties
tert-Butyl 3-hydroxypropylmethylcarbamate is a carbamate ester characterized by a tert-

butoxycarbonyl (Boc) protecting group on a methylated nitrogen atom, with a terminal

hydroxypropyl group. This bifunctional nature makes it a useful building block in organic

synthesis.
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Property Value Source

CAS Number 98642-44-5 [1]

Molecular Formula C₉H₁₉NO₃ N/A

Molecular Weight 189.25 g/mol N/A

IUPAC Name
tert-butyl (3-hydroxypropyl)

(methyl)carbamate
N/A

Synonyms

N-Boc-3-(methylamino)-1-

propanol, (3-Hydroxy-propyl)-

methyl-carbamic acid tert-butyl

ester

[1]

Synthetic Application
While detailed, peer-reviewed experimental protocols for tert-Butyl 3-
hydroxypropylmethylcarbamate are not widely available in public literature, its use as a

reactant has been documented in patent literature. A specific application is described in patent

WO2021188948A1, which details its use in the synthesis of intermediates for MDM2

degraders.

Experimental Protocol: Alkylation Reaction
The following protocol is adapted from the synthetic scheme described in patent

WO2021188948A1. This reaction illustrates the utility of the hydroxyl group for further chemical

modification.

Reaction:

To a solution of tert-butyl 3-hydroxypropylmethylcarbamate (CAS 98642-44-5) in

tetrahydrofuran (THF), tetrabutylammonium iodide (TBAI) and potassium iodide (KI) are added.

Subsequently, potassium hydroxide (KOH) is added to the mixture. The reaction is stirred at

room temperature.[2]

Workflow:
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Alkylation reaction workflow for tert-Butyl 3-hydroxypropylmethylcarbamate.

Role in Drug Discovery and Development
Specific biological activity or signaling pathway modulation by tert-Butyl 3-
hydroxypropylmethylcarbamate has not been reported in the available literature. However,

its structural motifs, namely the Boc-protected amine and the hydroxyl functional group, are

common in molecules designed for pharmaceutical applications.

The N-Boc protecting group is crucial in multi-step organic syntheses, allowing for the selective

masking of a reactive amine functionality while other parts of the molecule are modified. This

group is stable under a wide range of reaction conditions but can be readily removed under

acidic conditions.

Compounds of this class, N-Boc protected amino alcohols, serve as versatile building blocks in

the synthesis of more complex molecules, including:

Linkers for Proteolysis Targeting Chimeras (PROTACs): The aliphatic chain can be

incorporated into the linker region of PROTACs, which are heterobifunctional molecules that

induce the degradation of target proteins.
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Pharmaceutical Intermediates: The hydroxyl and protected amine groups allow for sequential

reactions to build complex molecular scaffolds for a variety of therapeutic targets.

Peptide Synthesis: Modified amino alcohols can be incorporated into peptides to introduce

non-natural functionalities, potentially enhancing stability or activity.

Drug Development Pipeline

tert-Butyl 3-hydroxypropylmethylcarbamate Hydroxyl Group Boc-Protected Amine Multi-Step SynthesisAlkylation,
Esterification, etc.
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Conceptual role of N-Boc amino alcohols in drug development.

In summary, while direct biological data for tert-Butyl 3-hydroxypropylmethylcarbamate is

scarce, its chemical structure positions it as a valuable intermediate for the synthesis of

complex, biologically active molecules in the field of drug discovery. Researchers can leverage

its functional groups for the construction of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tert-Butyl 3-hydroxypropylmethylcarbamate CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028104#tert-butyl-3-hydroxypropylmethylcarbamate-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b028104#tert-butyl-3-hydroxypropylmethylcarbamate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b028104#tert-butyl-3-hydroxypropylmethylcarbamate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b028104#tert-butyl-3-hydroxypropylmethylcarbamate-cas-number-and-molecular-weight
https://www.benchchem.com/product/b028104#tert-butyl-3-hydroxypropylmethylcarbamate-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

